Cas no 681222-31-1 (N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide)

• Product Name: N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• CAS No: 681222-31-1
• MF: C₁₈H₂₁N₃O₂S₂
• MW: 375.508241415024
• CID: 6410885
• PubChem ID: 4051688
• Update Time: 2025-10-19

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide
• 2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-N-(4-(p-tolyl)thiazol-2-yl)acetamide
• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanylacetamide
• AKOS024583436
• SR-01000007097
• Oprea1_390881
• SR-01000007097-1
• F0558-0017
• N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-2-{[2-oxo-2-(pyrrolidin-1-yl)ethyl]sulfanyl}acetamide
• 681222-31-1
• Acetamide, N-[4-(4-methylphenyl)-2-thiazolyl]-2-[[2-oxo-2-(1-pyrrolidinyl)ethyl]thio]-

• Inchi： 1S/C18H21N3O2S2/c1-13-4-6-14(7-5-13)15-10-25-18(19-15)20-16(22)11-24-12-17(23)21-8-2-3-9-21/h4-7,10H,2-3,8-9,11-12H2,1H3,(H,19,20,22)
• InChI Key： CKARQIZGWDROFR-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2)=CS1)(=O)CSCC(=O)N1CCCC1

Computed Properties

• Exact Mass: 375.10751927g/mol
• Monoisotopic Mass: 375.10751927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• pka: 8.08±0.50(Predicted)

Additional information on N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide

Introduction to N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide (CAS No. 681222-31-1)

N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 681222-31-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry and drug development.

The molecular structure of this compound features a thiazole core, which is a heterocyclic aromatic ring system consisting of sulfur and nitrogen atoms. The presence of a 4-methylphenyl group at the 4-position of the thiazole ring introduces additional complexity and potential for diverse interactions with biological targets. Furthermore, the amide functional group at the 2-position, coupled with a 2-(pyrrolidin-1-yl)ethylsulfanyl moiety, contributes to the compound's overall functionality and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide structure has been subjected to virtual screening against various protein targets, revealing potential interactions with enzymes and receptors involved in critical biological pathways. These findings suggest that the compound may exhibit therapeutic effects in conditions such as inflammation, pain, and neurodegenerative disorders.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it demonstrates moderate affinity for certain enzyme targets, suggesting a possible role as an inhibitor or modulator. The thiazole core is known to be a versatile scaffold in drug design, with many successful drugs featuring this motif due to its ability to interact with biological systems in multiple ways. The amide and sulfanyl groups further enhance the compound's potential by providing sites for hydrogen bonding and hydrophobic interactions, which are crucial for binding efficacy.

The synthesis of this compound presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as multi-step organic synthesis, coupled with advanced purification methods, have enabled researchers to obtain high-purity samples suitable for further study. The development of novel synthetic routes not only aids in the production of this compound but also contributes to the broader field of medicinal chemistry by providing new strategies for constructing complex molecular architectures.

One of the most exciting aspects of studying compounds like N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}acetamide is the potential for structure-based drug design. By understanding the three-dimensional structure of this molecule and how it interacts with biological targets, researchers can make informed modifications to improve its potency and selectivity. This approach has been instrumental in the development of many modern drugs and continues to be a cornerstone of pharmaceutical innovation.

The CAS number 681222-31-1 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized system allows researchers worldwide to refer to specific chemical entities without ambiguity, facilitating collaboration and reproducibility in scientific studies.

As research progresses, the applications of N-4-(4-methylphenyl)-1,3-thiazol-2-yl-2-{2-oxo-2-(pyrrolidin-1-y l)ethylsulfanyl}acetamide are expected to expand. The combination of its unique structural features and promising biological activities makes it a valuable candidate for further investigation. Future studies may focus on optimizing its pharmacokinetic properties, exploring its mechanism of action, and evaluating its potential in clinical trials.

The development of new drugs is a multifaceted process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like N -4-(4-methylphen yl)-1 ,3-thiazol -2 -y l - 2 -{ 2 -ox o - 2 -( py rrol idin - 1 - y l ) eth ylsulfany l } ac et am ide (CAS No . 68 122 2 -31 - 1 ) exemplifies how fundamental research can lead to innovative therapeutic solutions. By leveraging advances in chemical synthesis and computational biology , researchers are paving the way for next-generation medications that address unmet medical needs.